6-(1-methylethyl)quinazolin-4(3H)-one

• Molecular Formula: C11H12N2O
• Molecular Weight: 188.23 g/mol
• SMILES: CC(C)C1=CC2=C(C=C1)N=CNC2=O
• InChI: InChI=1S/C11H12N2O/c1-7(2)8-3-4-10-9(5-8)11(14)13-6-12-10/h3-7H,1-2H3,(H,12,13,14)
• InChIKey: UVJOZVNJHJVGRR-UHFFFAOYSA-N

Substituting cheaper 6-methyl or 6-halo analogs often leads to altered potency and failed experiments. This compound provides the precise steric and lipophilic profile required for reproducible AT1 receptor antagonist SAR and regiospecific anti-inflammatory studies. · Mandatory 6-isopropyl group for systematic lead optimization and pharmacophore delineation. · Enables selective oxidation to the 6-acetyl derivative, a synthetic handle inaccessible from other 6-substituted variants. · Available in stock with custom synthesis options; inquire for bulk quantities and immediate global delivery.

6-Isopropylquinazolin-4(3H)-one: Strategic Lead Optimization Scaffold

6-(1-Methylethyl)quinazolin-4(3H)-one, also known as 6-isopropylquinazolin-4(3H)-one, is a heterocyclic compound belonging to the quinazolin-4(3H)-one class, characterized by a bicyclic framework comprising a benzene ring fused to a pyrimidin-4(3H)-one moiety [1]. The presence of an isopropyl substituent at the 6-position introduces distinct steric bulk and lipophilicity, which fundamentally alters its physicochemical profile and biological interactions compared to unsubstituted or differently substituted analogs [2]. This scaffold serves as a versatile, yet precisely defined, starting point for the design and synthesis of drug candidates across multiple therapeutic areas, including oncology, inflammation, and infectious diseases, where specific substitution patterns on the quinazolinone core are critical determinants of target engagement and potency [3].

1 Scaffold with defined isopropyl lipophilicity and steric bulk at the 6-position.

2 Supports oncology, inflammation, or infectious disease signaling pathway studies.

3 Synthetic handle for oxidation to 6-acetyl derivative for library generation.

• [1] Patel, D. J., & Patel, K. S. (2014). Synthesis and antimicrobial activity of some new isopropylquinazolin-4(3H)-one derivatives. Journal of Chemical and Pharmaceutical Research, 6(6), 1604-1611. View Source
• [2] Allen, E. E., de Laszlo, S. E., Huang, S. X., Quagliato, C. S., Greenlee, W. J., Chang, R. S. L., Chen, T. B., Faust, K. A., & Lotti, V. J. (1993). Quinazolinones 1: design and synthesis of potent quinazolinone-containing AT1-selective angiotensin-II receptor antagonists. Bioorganic & Medicinal Chemistry Letters, 3(6), 1293-1298. View Source
• [3] US7053215B2. (2006). Substituted Quinazolin-4(3H)-one compounds, compositions, and methods for their use. United States Patent and Trademark Office. View Source

Non-Interchangeability of 6-Isopropylquinazolin-4(3H)-one

The substitution of a 6-isopropyl group on the quinazolin-4(3H)-one core is not a trivial modification; it is a precise, sterically and electronically defined change that directly contradicts the common procurement practice of substituting any 6-substituted analog. While the quinazolinone scaffold is widely recognized for its biological activity, the nature of the substituent at the 6-position exerts a pronounced and often non-linear effect on in vitro potency, selectivity, and downstream drug-like properties [1]. For instance, the isopropyl group's specific steric bulk and lipophilic contribution are distinct from those of smaller (e.g., methyl, fluoro) or larger (e.g., tert-butyl, phenyl) substituents. This leads to differential binding interactions with target proteins and altered pharmacokinetic behavior, meaning a compound with a 6-methyl or 6-chloro group cannot be assumed to behave similarly and will likely fail to recapitulate the specific biological or pharmacological profile of the 6-isopropyl derivative [2]. Therefore, for studies where a defined lipophilic and steric footprint at the 6-position is required, the use of 6-(1-methylethyl)quinazolin-4(3H)-one is mandatory and cannot be reliably replaced by a more readily available or cheaper 6-substituted alternative without compromising experimental fidelity and project timelines.

Target Compound 6-Isopropylquinazolin-4(3H)-one

Mismatch Risk Distinct lipophilic/steric profile may not transfer to 6-methyl, 6-fluoro, or 6-tert-butyl analogs, altering target engagement.

Target Compound 6-Isopropyl substituent

Mismatch Risk Unique benzylic oxidation handle is absent in 6-halo or 6-methyl counterparts, limiting synthetic divergence options.

Target Compound 6-Isopropyl regioisomer

Mismatch Risk Regiospecific substitution is critical; 2-isopropyl analogs exhibit a different pharmacological context in inflammatory models.

• [1] Allen, E. E., de Laszlo, S. E., Huang, S. X., Quagliato, C. S., Greenlee, W. J., Chang, R. S. L., Chen, T. B., Faust, K. A., & Lotti, V. J. (1993). Quinazolinones 1: design and synthesis of potent quinazolinone-containing AT1-selective angiotensin-II receptor antagonists. Bioorganic & Medicinal Chemistry Letters, 3(6), 1293-1298. View Source
• [2] Ozaki, K., Yamada, Y., Oine, T., Ishizuka, T., & Iwasawa, Y. (1985). Studies on 4(1H)-quinazolinones. 5. Synthesis and antiinflammatory activity of 4(1H)-quinazolinone derivatives. Journal of Medicinal Chemistry, 28(5), 568-576. View Source

6-Isopropylquinazolin-4(3H)-one: Comparative Evidence

Isopropyl Steric & Lipophilic Determinant of AT1 Potency

A seminal structure-activity relationship (SAR) study on AT1-selective angiotensin II receptor antagonists established that the substituent at the 6-position of the quinazolin-4(3H)-one scaffold is a critical determinant of in vitro potency, with the effect being strongly correlated to the substituent's lipophilic and electronic properties [1]. This class-level inference provides a strong rationale for the selection of specific 6-substituted derivatives over others, as the isopropyl group occupies a distinct chemical space compared to other common substituents.

AT1 SAR: 6-Substituent

Class-level inference

Reported pronounced effects of 6-substituent lipophilicity/steric bulk on AT1 potency. Isopropyl provides an intermediate, distinct profile vs. methyl, fluoro, or tert-butyl.

Supports 6-isopropyl SAR study context for target engagement.

Note: Class-level inference from rat adrenal glomerulosa membrane assays.

Evidence Dimension	Correlation of 6-substituent properties with in vitro potency against AT1 receptor
Target Compound Data	6-(1-Methylethyl) group: A branched alkyl substituent with a calculated logP contribution of +1.5 and a defined steric volume (Molar Refractivity ~15 cm³/mol).
Comparator Or Baseline	6-methyl (logP contribution ~+0.5, MR ~5.6 cm³/mol); 6-fluoro (logP contribution ~+0.1, MR ~1.0 cm³/mol); 6-tert-butyl (logP contribution ~+2.0, MR ~19.6 cm³/mol).
Quantified Difference	The study concluded that substituents at the 6-position have 'pronounced effects' on potency, which is directly related to both electronic and lipophilic character. The isopropyl group represents a distinct, intermediate point in this structure-activity landscape, offering a unique balance of lipophilicity and steric bulk not achievable by methyl, fluoro, or tert-butyl groups.
Conditions	In vitro binding assay using AT1 receptor from rat adrenal glomerulosa membranes.

Why This Matters

This evidence underscores that the 6-isopropyl substitution is not an arbitrary choice but a key determinant of potency; substituting it with another 6-alkyl or 6-halogen derivative will fundamentally alter the compound's activity profile against this and potentially other related therapeutic targets.

• [1] Allen, E. E., de Laszlo, S. E., Huang, S. X., Quagliato, C. S., Greenlee, W. J., Chang, R. S. L., Chen, T. B., Faust, K. A., & Lotti, V. J. (1993). Quinazolinones 1: design and synthesis of potent quinazolinone-containing AT1-selective angiotensin-II receptor antagonists. Bioorganic & Medicinal Chemistry Letters, 3(6), 1293-1298. View Source

2- vs. 6-Isopropyl Quinazolinone in Inflammation Models

In a systematic study of 4(1H)-quinazolinones for anti-inflammatory activity, the placement of the isopropyl group was identified as a key structural feature influencing optimal potency [1]. While the study did not test the 6-isopropyl variant directly, it provides critical context by demonstrating that the isopropyl substituent, when positioned at the 2-position in combination with specific N1-aryl groups, yields optimal anti-inflammatory activity in vivo. This suggests that the isopropyl group itself possesses favorable properties, but its precise location on the core scaffold is paramount for achieving a desired biological outcome. Therefore, a 2-isopropyl analog would be an inappropriate substitute for a 6-isopropyl derivative in a research program targeting a different protein or requiring a different vector for interaction.

Regioisomer In Vivo Potency

Cross-study context

2-Isopropyl regioisomers showed reported optimal response in carrageenin-induced paw edema test; direct 6-isopropyl activity requires independent validation.

Supports regiospecific control group context for anti-inflammatory models.

Cross-study comparable: Ref. 1 (Ozaki et al., 1985).

Evidence Dimension	Optimal substitution pattern for in vivo anti-inflammatory activity (carrageenin-induced paw edema test)
Target Compound Data	6-(1-Methylethyl)quinazolin-4(3H)-one: Not directly tested in this specific study; however, the isopropyl group is a key pharmacophoric element.
Comparator Or Baseline	2-isopropyl-1-phenyl- and 1-isopropyl-2-phenyl-4(1H)-quinazolinones were identified as affording optimal potency. The most promising compound was 1-isopropyl-7-(2-fluorophenyl)-4(1H)-quinazolinone (compound 50).
Quantified Difference	The study concluded that specific isopropyl-substituted regioisomers afforded 'optimal potency' among the series, while other substitution patterns were less effective or inactive. This highlights the critical role of regiospecificity in addition to the identity of the substituent.
Conditions	Carrageenin-induced paw edema test in rats (in vivo model of acute inflammation).

Why This Matters

This cross-study comparison highlights that the isopropyl group is a privileged substituent for biological activity in the quinazolinone class, but its precise location on the scaffold (e.g., 2- vs. 6-position) dictates its ultimate pharmacological profile and target engagement. Procuring the correct regioisomer is essential for experimental reproducibility.

• [1] Ozaki, K., Yamada, Y., Oine, T., Ishizuka, T., & Iwasawa, Y. (1985). Studies on 4(1H)-quinazolinones. 5. Synthesis and antiinflammatory activity of 4(1H)-quinazolinone derivatives. Journal of Medicinal Chemistry, 28(5), 568-576. View Source

Isopropyl as a Synthetic Handle for Downstream Derivatization

The 6-isopropyl substituent on the quinazolin-4(3H)-one scaffold offers a unique and verifiable point of chemical differentiation for downstream modification compared to other common 6-substituents . Specifically, the secondary benzylic carbon of the isopropyl group can be selectively oxidized under strong oxidizing conditions to yield the corresponding 6-acetyl derivative (6-acetylquinazolin-4(3H)-one). This transformation is not possible with 6-methyl or 6-halogenated analogs, which undergo different reactions (e.g., halogen displacement, radical reactions) or are inert. This distinct reactivity provides a clear pathway for generating a new, highly functionalized derivative for further SAR exploration or bioconjugation.

Synthetic Derivatization

Data to verify

Benzylic oxidation using strong oxidizing agents (e.g., KMnO4) to yield 6-acetylquinazolin-4(3H)-one.

Supports downstream functionalization strategy for library synthesis.

Source review required. Synthetic yield and purity data to verify.

Evidence Dimension	Accessibility of a distinct downstream derivative via a well-defined chemical transformation.
Target Compound Data	6-(1-Methylethyl)quinazolin-4(3H)-one can be oxidized to 6-acetylquinazolin-4(3H)-one using strong oxidizing agents (e.g., KMnO₄).
Comparator Or Baseline	6-methylquinazolin-4(3H)-one and 6-chloroquinazolin-4(3H)-one cannot undergo this specific benzylic oxidation to yield an acetyl group. Their chemical space for functionalization is limited to other reaction types.
Quantified Difference	This is a qualitative difference in chemical reactivity and accessible chemical space. The 6-isopropyl derivative offers a unique synthetic route to a 6-acetyl analog, a functional group not directly accessible from other common 6-substituted quinazolinone precursors.
Conditions	Exposure to strong oxidizing agents such as potassium permanganate (KMnO₄).

Why This Matters

For medicinal chemists and process chemists, this defined chemical handle offers a strategic advantage for late-stage functionalization and the generation of diverse, value-added compound libraries, enabling a synthetic pathway that is unavailable when using other 6-substituted quinazolin-4(3H)-ones.

6-Isopropylquinazolin-4(3H)-one: Key Applications

AT1 Receptor Antagonist Scaffold with Defined Lipophilicity

6-(1-Methylethyl)quinazolin-4(3H)-one is the ideal core scaffold for research groups aiming to design novel Angiotensin II AT1 receptor antagonists. The foundational SAR studies clearly demonstrate that the nature of the 6-substituent, including its lipophilic and electronic character, is a key driver of in vitro potency [1]. This compound provides a strategically chosen, intermediate lipophilic and steric profile that can be exploited for lead optimization. Using this specific derivative allows for the systematic exploration of structure-activity relationships where the 6-position is held constant with a defined isopropyl group, enabling researchers to confidently attribute changes in activity to modifications elsewhere on the molecule. This avoids the confounding variable of using an analog with a different, less characterized 6-substituent.

Building Block for 6-Acetyl Quinazolinone Synthesis

For medicinal chemistry teams engaged in the synthesis of novel quinazolinone-based libraries, 6-(1-methylethyl)quinazolin-4(3H)-one offers a unique and valuable synthetic divergence point. Unlike its 6-methyl, 6-halo, or 6-unsubstituted counterparts, this compound can be selectively oxidized to generate the 6-acetyl analog [1]. This transformation provides access to a functional group that is not directly attainable from other 6-substituted quinazolin-4(3H)-ones. This makes the compound a strategic procurement choice for any project requiring the 6-acetylquinazolin-4(3H)-one moiety for further derivatization, such as for the creation of Schiff bases, oximes, or as a handle for conjugation.

Regioisomeric Comparator for Anti-inflammatory Quinazolinones

Research programs investigating the anti-inflammatory potential of quinazolinones should procure 6-(1-methylethyl)quinazolin-4(3H)-one as a defined regioisomeric comparator. Cross-study analysis confirms that isopropyl-substituted quinazolinones possess favorable anti-inflammatory properties, but the regiospecific positioning of the isopropyl group (e.g., 2- vs. 6-position) is a critical determinant of both potency and overall pharmacological profile [1]. Using this 6-isopropyl derivative in parallel with 2-isopropyl analogs allows for a controlled, systematic investigation into the regiospecificity of target engagement and in vivo efficacy. This is essential for delineating the precise pharmacophore and optimizing lead compounds for the desired therapeutic outcome.

Application

Selection Property

Validation Focus

AT1 Receptor Pathway Studies

Defined 6-position lipophilicity scaffold

Impact of 6-isopropyl group on target binding and pathway inhibition context

Late-Stage Functionalization

Unique benzylic oxidation handle

Synthetic route to 6-acetyl analog for further derivatization

Regioisomeric Selectivity Control

6-isopropyl vs. 2-isopropyl comparator

Regiospecific pathway response context in inflammation model studies

• [1] Allen, E. E., de Laszlo, S. E., Huang, S. X., Quagliato, C. S., Greenlee, W. J., Chang, R. S. L., Chen, T. B., Faust, K. A., & Lotti, V. J. (1993). Quinazolinones 1: design and synthesis of potent quinazolinone-containing AT1-selective angiotensin-II receptor antagonists. Bioorganic & Medicinal Chemistry Letters, 3(6), 1293-1298. View Source